Cas no 1228666-59-8 (1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone)
1228666-59-8 structure
Product Name:1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone
CAS No:1228666-59-8
MF:C9H7FN2O
MW:178.163085222244
MDL:MFCD16628259
CID:1073789
PubChem ID:329772068
Update Time:2025-04-20
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
- DTXSID30678433
- 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethan-1-one
- 1228666-59-8
- 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone, AldrichCPR
- CS-0442908
- MFCD16628259
- AKOS006333602
- 1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone
-
- MDL： MFCD16628259
- Inchi： 1S/C9H7FN2O/c1-5(13)8-6-2-3-11-9(6)12-4-7(8)10/h2-4H,1H3,(H,11,12)
- InChI Key： QOCUJDISJMTOMI-UHFFFAOYSA-N
- SMILES： FC1=CN=C2C(C=CN2)=C1C(C)=O
Computed Properties
- Exact Mass: 178.05400
- Monoisotopic Mass: 178.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75000
- LogP: 1.90460
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P301+P312+P330-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318235-1g |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 95% | 1g |
$853 | 2021-06-09 | |
| TRC | F532503-25mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | F532503-50mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | F532503-100mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | F532503-250mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 250mg |
$821.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | ADE001067-1G |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 1g |
¥10696.47 | 2023-11-11 | ||
| Matrix Scientific | 055648-100mg |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 100mg |
$237.00 | 2021-06-26 | ||
| Chemenu | CM318235-1g |
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 95%+ | 1g |
$1145 | 2023-02-03 | |
| A2B Chem LLC | AI15146-50mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 98% | 50mg |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AI15146-250mg |
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone |
1228666-59-8 | 98% | 250mg |
$267.00 | 2024-04-20 |
1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
1228666-59-8 (1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone) Related Products
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